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This document provides detailed application notes and protocols derived from research
findings published in the TRITA series from the KTH Royal Institute of Technology. The focus is
on the practical application of these findings in the field of sustainable technology, aimed at
researchers, scientists, and drug development professionals.

Application Note 1: Life Cycle Sustainability
Assessment of Energy Technologies

This application note is based on the findings of the TRITA-ABE-MBT-24634 report,
"Connecting 'Safe and Just Operating Space' With Life Cycle Sustainability Assessments of
Energy Technologies." It outlines a protocol for a comprehensive sustainability assessment of
energy technologies, integrating the "Safe and Just Operating Space" (SJOS) framework with
Life Cycle Sustainability Assessment (LCSA).

Data Presentation: Sustainability Assessment Indicators
for Energy Technologies

The following table summarizes the set of 30 sustainability assessment indicators relevant to
the life cycle of energy technologies as proposed in the research.
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Sustainability Dimension

Indicator Category

Indicator

Environmental

Climate Change

Global Warming Potential
(GWP)

Ozone Depletion

Ozone Depletion Potential
(ODP)

Acidification

Acidification Potential (AP)

Eutrophication

Eutrophication Potential (EP)

Land Use

Land Use Change (LUC)

Water Use

Water Scarcity

Resource Depletion

Fossil Fuel Depletion

Resource Depletion

Mineral Resource Depletion

Particulate Matter

Particulate Matter Formation

lonizing Radiation

lonizing Radiation

Photochemical Ozone

Photochemical Ozone

Formation Formation

Ecotoxicity Freshwater Ecotoxicity

Social Health and Well-being Health Impacts
Community Community Engagement

Labor Rights

Fair Labor Practices

Governance

Corruption

Social Equity

Access to Resources

Cultural Heritage

Impact on Cultural Heritage

Human Rights

Human Rights Violations

Safety and Security

Occupational Health and

Safety

Knowledge

Access to Education
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Social Cohesion Social Cohesion

Economic Cost and Finance Levelized Cost of Energy
(LCOE)

Economic Development Job Creation

Innovation Investment in R&D

Market Structure Market Competition

Economic Resilience Supply Chain Resilience

Trade Import/Export Balance

Infrastructure Infrastructure Investment

Profitability Return on Investment (ROI)

Experimental Protocol: Integrated LCSA-SJOS
Assessment

This protocol outlines the methodology for conducting a Life Cycle Sustainability Assessment of
an energy technology, incorporating the Safe and Just Operating Space framework.

1. Goal and Scope Definition:

» Define the purpose of the assessment (e.g., comparison of different energy technologies).

o Define the functional unit (e.g., 1 kWh of electricity generated).

» Define the system boundaries, encompassing the entire life cycle from raw material
extraction to disposal or recycling.

2. Life Cycle Inventory (LCI) Analysis:

o Collect data on all inputs (materials, energy, water) and outputs (emissions, waste) for each
stage of the life cycle.
 Utilize databases such as Ecoinvent for background data.

3. Life Cycle Impact Assessment (LCIA):

o Select relevant impact categories and indicators from the table above.
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e Characterize the LCI data into the selected impact indicators.
» Normalize and weight the results if necessary, based on the goals of the study.

4. Integration of the SJOS Framework:

o Environmental Dimension: Assess the environmental indicators against the planetary
boundaries. Determine if the technology's life cycle impacts transgress these boundaries.

e Social Dimension: Evaluate the social indicators in relation to the social foundation of the
SJOS. Assess whether the technology's life cycle contributes to or detracts from achieving
social equity and well-being.

» Economic Dimension: Analyze the economic indicators to assess the economic viability and
contribution to sustainable development.

5. Interpretation and Reporting:

e Analyze the results of the integrated LCSA-SJOS assessment.

« |dentify hotspots in the life cycle with high environmental, social, or economic impacts.

» Provide recommendations for improving the sustainability performance of the energy
technology.

e Present the findings in a clear and transparent manner.

Visualization: LCSA-SJOS Assessment Workflow
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LCSA Framework

1. Goal & Scope Definition
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2. Life Cycle Inventory (LCI)
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3. Life Cycle Impact Assessment (LCIA)
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Workshop Start

1. Introduction & Background

:

2. Visioning Exercise
(Future Scenarios)

:

3. Back-casting
(Pathway to the Future)

!

4. Group Presentations
& Discussion

,

5. Synthesis & Wrap-up

Workshop End
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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